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Compound of Interest

1H-Pyrrole-2,3-dimethanol, 1,5-
Compound Name:

dimethyl-
CAS No.: 68384-86-1
Cat. No.: B12804797

Get Quote

Executive Summary

The synthesis of 1,5-dimethyl-1H-pyrrole-2,3-dimethanol presents a specific regiochemical
challenge: establishing substituents at the 1, 2, 3, and 5 positions while leaving the 4-position
unsubstituted. Standard Paal-Knorr condensation of 2,5-hexanedione yields 1,2,5-
trimethylpyrrole, which lacks the necessary 3-position functionality.

To achieve the target structure with high fidelity, this guide employs a Convergent Hantzsch-
Type Strategy. This route utilizes the reaction of an enamine (derived from dimethyl
acetylenedicarboxylate) with an

-haloketone. This method guarantees the correct placement of the ester precursors at positions
2 and 3, which are subsequently reduced to the target dimethanol.

Key Advantages of This Protocol

» Regiocontrol: chemically locks the 2,3-dicarboxylate pattern before ring closure.

 Scalability: Avoids high-dilution conditions typical of some pyrrole functionalizations.
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« Versatility: The intermediate diester is a stable "break-point" for purification.

Retrosynthetic Analysis

The target molecule is accessed via the reduction of a diester precursor. The diester is
constructed by condensing a Michael adduct (from methylamine and DMAD) with

chloroacetone.

Methylamine + DMAD

+
Chloroacetone

ichael Addition

Dimethyl (methylamino)fumarate
(Enamine)

Cyclization
Hantzsch-type)

Dimethyl 1,5-dimethyl-1H-pyrrole-2,3-dicarboxylate
(Stable Intermediate)

iAlH4 Reduction

1,5-dimethyl-1H-pyrrole-2,3-dimethanol
(Target)

Figure 1: Retrosynthetic logic for constructing the 1,5-dimethyl-2,3-substituted core.

Click to download full resolution via product page

Detailed Experimental Protocol
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Phase 1: Synthesis of Dimethyl 1,5-dimethyl-1H-pyrrole-
2,3-dicarboxylate

This phase constructs the pyrrole ring with the required oxidation state at C2 and C3.
Reagents:

e Methylamine (2.0 M in THF or Methanol)

Dimethyl Acetylenedicarboxylate (DMAD)[1][2]

Chloroacetone (1-Chloro-2-propanone)

Methanol (Anhydrous)

Triethylamine (Et3N) - Optional acid scavenger

Protocol:

¢ Enamine Formation (Michael Addition):

o Charge a reaction vessel with Methanol (10 volumes) and cool to 0°C.
o Add Dimethyl Acetylenedicarboxylate (1.0 equiv).

o Dropwise, add Methylamine (1.05 equiv) over 30 minutes. Note: The reaction is
exothermic. Maintain internal temperature <10°C to favor the E/Z enamine over
polymerization.

o Stir at room temperature for 2 hours. TLC should show consumption of DMAD and
formation of the yellow enamine intermediate (Dimethyl (methylamino)fumarate).

e Cyclization (Ring Closure):
o To the enamine solution, add Chloroacetone (1.1 equiv) in one portion.

o Heat the mixture to Reflux (65°C) for 12—16 hours.
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o Mechanism:[3] The nucleophilic

-carbon of the enamine attacks the chloroacetone ketone (or displaces the chloride),
followed by intramolecular condensation of the amine onto the ketone carbonyl.

o Monitor by HPLC/TLC. The product (Diester) is less polar than the enamine.
o Work-up:

o Concentrate the solvent under reduced pressure.[4]

o Dissolve the residue in Ethyl Acetate and wash with Water followed by Brine.

o Dry over Na2S04, filter, and concentrate.[3][5]

o Purification: Recrystallize from Methanol/Water or purify via flash chromatography
(Hexane/EtOAc gradient).

Checkpoint Data:

Parameter Specification

Appearance Off-white to pale yellow solid

5 6.5 (s, 1H, C4-H), 3.8 (s, 3H, N-Me), 3.7 (s,

1H NMR (CDCI3
( ) 6H, Esters), 2.2 (s, 3H, C5-Me)

| Yield Target | 60—75% |[4]

Phase 2: Reduction to 1,5-dimethyl-1H-pyrrole-2,3-
dimethanol

This phase reduces the diester functionalities to primary alcohols using Lithium Aluminum
Hydride (LAH).

Reagents:

e Precursor: Dimethyl 1,5-dimethyl-1H-pyrrole-2,3-dicarboxylate
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e Lithium Aluminum Hydride (LiAIH4) (2.4 M in THF or powder)
o Tetrahydrofuran (THF) (Anhydrous, inhibitor-free)
e Rochelle's Salt (Potassium Sodium Tartrate) - For quenching
Protocol:
e Preparation:
o Flame-dry a 3-neck round bottom flask and purge with Argon/Nitrogen.

o Charge with Anhydrous THF (15 volumes) and LiAIH4 (3.0 equiv). Safety: LiAIH4 is
pyrophoric. Handle under inert atmosphere.

o Cool the suspension to 0°C.
e Reduction:
o Dissolve the Diester intermediate (1.0 equiv) in minimal anhydrous THF.
o Add the diester solution dropwise to the LiAlH4 suspension. Caution: Gas evolution (H2).

o Allow the mixture to warm to room temperature, then heat to Reflux (66°C) for 4—6 hours
to ensure complete reduction of both ester groups.

e Quenching (Fieser Method):

Cool reaction to 0°C.

[e]

[e]

Carefully add Water (x mL) (where x = grams of LIAIH4 used).

o

Add 15% NaOH solution (x mL).

[¢]

Add Water (3x mL).

o

Stir vigorously for 30 minutes until a granular white precipitate forms.

¢ Isolation:
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[e]

Filter the mixture through a Celite pad to remove aluminum salts.

Wash the cake with hot THF.

(¢]

[¢]

Concentrate the filtrate to yield the crude diol.

Purification: The product is polar. Purification via column chromatography (DCM/MeOH
95:5 to 90:10) is recommended.

[¢]

Reaction Workflow Diagram

Final Product:
1,5-dimethyl-1H-pyrrole-2,3-dimethanol

N
Start: Step 1: Enamine Formation Step 2: Alkylation/Cyclization Intermediate: Step 3: Reduction
DMAD + Methylamine (MeOH, 0°C ->RT) (+ Chloroacetone, Reflux) Pyrrole-2,3-diester (LiAIH4, THF)

Figure 2: Step-by-step reaction workflow from raw materials to purified target.

Click to download full resolution via product page

Safety & Troubleshooting
Critical Safety Parameters

 DMAD (Dimethyl Acetylenedicarboxylate): Potent vesicant and lachrymator. Use only in a

fume hood.

o LiAIH4: Reacts violently with water. Ensure all glassware is oven-dried. Have a Class D fire

extinguisher available.

o Exotherms: The initial reaction of amine with DMAD is highly exothermic. Control

temperature to prevent runaway polymerization.

Troubleshooting Guide
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Issue

Probable Cause

Corrective Action

Low Yield in Step 1

Polymerization of DMAD

Ensure temperature is kept
<10°C during amine addition.

Add amine slowly.

Incomplete Cyclization

Enamine geometry incorrect

Extend reflux time; ensure

Methanol is anhydrous.

Aluminum Emulsion

Improper quenching

Use Rochelle's salt solution
instead of Fieser method if

emulsion persists. Stir longer.

Product Instability

Pyrrole oxidation

Store final product under
Nitrogen/Argon at -20°C.
Pyrrole methanols can be acid-

sensitive (polymerization).
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o Context: Authoritative text on pyrrole reactivity and substituent effects (Vilsmeier vs. Ring
Closure).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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